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Compound of Interest

Compound Name: Tributyltin methoxide

Cat. No.: B086772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, detailed handling protocols, and an

overview of the toxicological properties of tributyltin methoxide (CAS No: 1067-52-3). The

information is intended to enable researchers and laboratory personnel to work safely with this

compound and to respond appropriately to potential exposures or spills.

Chemical and Physical Properties
Tributyltin methoxide is a colorless liquid used as a reagent and catalyst in organic synthesis.

[1][2][3] It is a member of the highly toxic organotin family of compounds.
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Property Value Source

Molecular Formula C₁₃H₃₀OSn [1][4]

Molecular Weight 321.09 g/mol [1][4][5]

Appearance Colorless liquid [1][6][7]

Density 1.110 - 1.115 g/mL at 25 °C [1][5][8]

Boiling Point
97-97.5 °C at 0.06 mmHg;

124-126 °C at 4 mmHg
[1][5]

Flash Point
98 - 99 °C (208.4 - 210.2 °F) -

closed cup
[1][5]

Refractive Index n20/D 1.472 (lit.) [5]

Stability

Moisture sensitive. Chemically

stable under standard ambient

conditions.

[8][9]

InChI Key
KJGLZJQPMKQFIK-

UHFFFAOYSA-N
[4][5]

CAS Number 1067-52-3 [1][5][8][9][10]

Hazard Identification and Classification
Tributyltin methoxide is classified as a highly hazardous substance. Its toxicity is a function of

the tributyltin (TBT) moiety, which is a potent biocide.[11] The compound is acutely toxic if

swallowed, harmful in contact with skin, and causes severe irritation to skin and eyes.[1][9][12]

Furthermore, it is suspected of damaging fertility or the unborn child and causes damage to

organs through prolonged or repeated exposure.[1][9]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Reproductive Toxicity Category 1B
H360: May damage fertility or

the unborn child

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Acute
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Source:[1][5][8][9][12]

Toxicological Data
The toxicity of organotin compounds is primarily associated with the number and length of the

alkyl groups attached to the tin atom; tri-substituted tins like tributyltin are among the most

toxic.[13][14]

Parameter Value Species Source

Acute Oral Toxicity

Acute Toxicity

Estimate (ATE): 100.1

mg/kg

- [9]

Aquatic Toxicity

(LC50)
0.02 mg/L - 48 h

Oryzias latipes

(Japanese rice fish)
[1]
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Note: Many safety data sheets indicate that the toxicological properties have not been fully

investigated.[1][8][9] The provided ATE is an expert judgment estimate.

Occupational Exposure Limits
Exposure to organotin compounds should be maintained as low as reasonably practicable.

Regulatory Body Limit Type Value (as Sn) Notes

OSHA (USA) TWA 0.1 mg/m³ Table Z-1

ACGIH (USA) TWA 0.1 mg/m³

Danger of cutaneous

absorption; Not

classifiable as a

human carcinogen

(A4)

ACGIH (USA) STEL 0.2 mg/m³

Danger of cutaneous

absorption; Not

classifiable as a

human carcinogen

(A4)

NIOSH (USA) REL 0.1 mg/m³ -

Source:[1][2][9][13][15] TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; REL:

Recommended Exposure Limit.

Mechanism of Action and Toxicology
The primary toxic mechanism of tributyltin (TBT) compounds involves the disruption of cellular

energy metabolism. TBT is a potent inhibitor of F-ATP synthase, a critical enzyme in oxidative

phosphorylation.

Inhibition of ATP Synthesis: TBT binds to the F₀ subunit of the mitochondrial F-ATP synthase

complex.[16] This interaction blocks the proton channel, impeding the proton flux that drives the

synthesis of ATP from ADP and inorganic phosphate.[17][18] The disruption of the cellular

energy supply leads to cell death.[17]
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Induction of Apoptosis: Beyond energy disruption, tributyltin compounds induce programmed

cell death (apoptosis) through several mechanisms:

Oxidative Stress: TBT triggers the generation of reactive oxygen species (ROS).[19]

Mitochondrial Damage: It causes mitochondrial membrane depolarization.[19]

Calcium Dysregulation: TBT leads to a significant increase in intracellular calcium levels.[19]

Caspase Activation: The apoptotic cascade proceeds through the activation of executioner

caspases, such as caspase-3.[19]

Endocrine Disruption: TBT is also a known endocrine-disrupting chemical (EDC), capable of

interfering with hormonal systems and causing reproductive and developmental abnormalities

in various organisms.[8][11][20]
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Caption: Toxicological mechanism of tributyltin (TBT).

Experimental Protocols and Handling Precautions
Working with tributyltin methoxide requires strict adherence to safety protocols to prevent

exposure. All operations should be conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE)
Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Gloves must be

inspected before use and disposed of properly after handling.[12]
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Eye/Face Protection: Use tightly fitting safety goggles or a full-face shield.[8][18]

Skin and Body Protection: A complete chemical-resistant suit or lab coat and closed-toe

shoes are mandatory.[12]

Respiratory Protection: If there is a risk of generating vapors or aerosols, use a

NIOSH/MSHA-approved respirator with an appropriate filter for organic gases and vapors

(e.g., Type ABEK).[8][9]

General Handling and Storage Workflow
The lifecycle of tributyltin methoxide in the laboratory must be managed carefully, from

acquisition to disposal.
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Caption: Safe handling workflow for tributyltin methoxide.

Spill Response Protocol
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Evacuate: Immediately evacuate personnel from the affected area.

Ventilate: Ensure the chemical fume hood is operating at maximum capacity.

Secure Area: Prevent entry to the spill area. Post warning signs.

Don PPE: Wear the full PPE ensemble described in section 6.1, including respiratory

protection.

Contain Spill: Cover drains if necessary. For liquid spills, use an inert, liquid-absorbent

material (e.g., Chemizorb®, vermiculite, or sand). Do not use combustible materials.

Collect Waste: Carefully collect the absorbent material and contaminated surfaces using

non-sparking tools. Place everything into a suitable, clearly labeled, and sealable container

for hazardous waste.

Decontaminate Area: Wipe the spill area with a suitable solvent (e.g., acetone or ethanol),

followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Report: Report the incident to the Environmental Health & Safety (EH&S) department and

follow institutional procedures.

Protocol for Reaction Quenching and Residue Removal
Organotin byproducts are common contaminants in reactions involving tin reagents.

Quenching: At the end of the reaction, unreacted organotin reagents can be quenched. A

common method involves the addition of a saturated aqueous solution of potassium fluoride

(KF). This will precipitate tributyltin fluoride (Bu₃SnF) as a solid, which can often be removed

by filtration.

Chromatographic Purification: Standard silica gel chromatography can remove many

organotin residues. However, they can sometimes co-elute with the desired product.

Chemical Treatment: If residues persist, treatment with a reducing agent like sodium

borohydride in the presence of a thiol can convert organotin halides to less polar organotin

hydrides, which may be easier to separate.
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Protocol for Decontamination of Glassware and
Equipment
All equipment that comes into contact with tributyltin methoxide must be decontaminated

before being returned to general use.

Initial Rinse: In a fume hood, rinse the glassware with an organic solvent (e.g., acetone or

ethanol) to remove the bulk of the residue. Collect this rinse as hazardous organotin waste.

Oxidative Treatment: Immerse the rinsed glassware in a dedicated decontamination bath.

Effective options include:

Bleach Solution: A freshly prepared 10-15% solution of sodium hypochlorite (household

bleach) in water. Soak for at least 12-24 hours. The bleach oxidizes the organotin

compounds to less toxic tin oxides.

Nitric Acid Bath: A 10-20% nitric acid bath can also be used for overnight soaking.

Post-Soak Rinse: After soaking, carefully remove the glassware and rinse thoroughly with

deionized water.

Final Cleaning: Proceed with standard laboratory washing procedures (e.g., soap/detergent

wash, final rinses).

Waste Management: The decontamination bath (bleach or acid) will become contaminated

with tin compounds and must be disposed of as hazardous waste according to institutional

guidelines. Do not pour it down the drain.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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